Cas no 1333222-36-8 (2-Ethoxy-6-phenylpyrazine)

• Product Name: 2-Ethoxy-6-phenylpyrazine
• CAS No: 1333222-36-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1034218
• PubChem ID: 71302544
• Update Time: 2025-05-21

2-Ethoxy-6-phenylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-phenylpyrazine
• DB-251473
• DTXSID20744676
• 1333222-36-8
• Pyrazine, 2-ethoxy-6-phenyl-

• Inchi： 1S/C12H12N2O/c1-2-15-12-9-13-8-11(14-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： ZBNHBGIRDDYRCK-UHFFFAOYSA-N
• SMILES： O(CC)C1=CN=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Ethoxy-6-phenylpyrazine

Comprehensive Overview of 2-Ethoxy-6-phenylpyrazine (CAS No. 1333222-36-8): Properties, Applications, and Industry Trends

2-Ethoxy-6-phenylpyrazine (CAS No. 1333222-36-8) is a specialized organic compound belonging to the pyrazine family, known for its unique aromatic and functional properties. This compound has garnered significant attention in recent years due to its versatile applications in flavors, fragrances, and pharmaceutical intermediates. With the rise of sustainable chemistry and green synthesis, researchers are increasingly exploring eco-friendly methods to produce 2-Ethoxy-6-phenylpyrazine, aligning with global trends toward environmentally responsible manufacturing.

The molecular structure of 2-Ethoxy-6-phenylpyrazine features a pyrazine core substituted with an ethoxy group at the 2-position and a phenyl group at the 6-position. This configuration contributes to its distinct organoleptic properties, making it valuable in the flavor and fragrance industry. Recent studies highlight its potential as a key ingredient in food additives and aroma enhancers, particularly in savory and nutty flavor profiles. As consumers demand cleaner labels and natural alternatives, 2-Ethoxy-6-phenylpyrazine is being investigated for its compatibility with plant-based formulations.

In the pharmaceutical sector, 1333222-36-8 has emerged as a promising intermediate for drug development. Its structural motifs are being explored for bioactive molecule design, particularly in targeting neurological and metabolic pathways. The compound's stability and solubility characteristics make it a candidate for drug delivery systems, a hot topic in precision medicine research. With the growing focus on personalized therapeutics, the demand for high-purity 2-Ethoxy-6-phenylpyrazine is expected to rise.

Analytical techniques for characterizing 2-Ethoxy-6-phenylpyrazine have advanced significantly, with HPLC-MS and NMR spectroscopy being the gold standards for quality control. The compound's spectral data and chromatographic behavior are well-documented, facilitating its identification in complex matrices. This is particularly relevant for industries requiring stringent quality assurance, such as cosmetic chemistry and nutraceutical development.

Market trends indicate growing interest in 1333222-36-8 across Asia-Pacific regions, driven by expanding food innovation sectors and pharmaceutical outsourcing. Regulatory landscapes for such compounds continue to evolve, with emphasis on REACH compliance and safety assessments. Manufacturers are investing in scalable synthesis routes to meet the increasing demand while maintaining cost-effectiveness—a critical factor in today's competitive fine chemicals market.

From a research perspective, 2-Ethoxy-6-phenylpyrazine presents intriguing opportunities in material science. Its conjugated system and electron-rich nature make it a candidate for organic electronic materials, aligning with the search for next-generation semiconductors. As the world shifts toward renewable energy solutions, such functional compounds may play a role in developing energy-efficient technologies.

Storage and handling recommendations for CAS No. 1333222-36-8 emphasize protection from light and moisture, with ideal conditions being controlled environments at specified temperature ranges. These protocols ensure the compound's long-term stability, which is crucial for industrial applications requiring batch-to-batch consistency. Proper material safety practices are always recommended, though the compound is not classified under hazardous categories.

The future outlook for 2-Ethoxy-6-phenylpyrazine appears promising, with potential expansions into agricultural chemistry and biocatalyst development. As synthetic biology advances, there may be opportunities to produce this compound through enzymatic pathways or fermentation processes, addressing the industry's push toward biobased production. Continued research into its structure-activity relationships will likely uncover new applications across interdisciplinary fields.